Cas no 38183-03-8 (7,8-Dihydroxyflavone)
7,8-dihydroxyflavone is a potent and selective TrkB agonist, which mimics the physiological effects of brain-derived neurotrophic factor (BDNF)
7,8-Dihydroxyflavone structure
7,8-Dihydroxyflavone Properties
Names and Identifiers
-
- 7,8-Dihydroxy-2-phenyl-4H-chromen-4-one
- 7,8-Dihydroxyflavone
- 7,8-Dihydroxyflavone Hydrate
- 7,8-Dihydroxyflavone
- 7,8-dihydroxy Flavones, 7,8-DHF
- 7,8-dihydroxy-2-phenylchromen-4-one
- 7,8-Dihydroxyflavone (7,8-DHF)
- 7.8 Dihydroxyflavone
- DHF
- DIHYDROXYFLAVONE, 7,8-(RG)
- [ "" ]
- 7,8-DHF
- 7,8-Dihydroxy-flavone
- 4H-1-Benzopyran-4-one, 7,8-dihydroxy-2-phenyl-
- 7,8-Dihydroxy-2-phenyl-4-benzopyrone
- 7,8-Dihydroxy-2-phenyl-chromen-4-one
- COCYGNDCWFKTMF-UHFFFAOYSA-N
- 7,8-Dihydroxy-2-phenyl-4H-1-benzopyran-4-one
- PubChem9845
- 7-8-dihydroxyflavone
- 7,8-diOH-Flavone
- Spectrum_001087
- S
- 7,8-dihydroxyflavon
- Spectr
- 7,8-dihydroxy-2-phenylchromone
- SPBio_000944
- KBioGR_002491
- ADB6MA8ZV2
- CHEMBL75267
- HMS3743I05
- BIDD:ER0103
- CS-W014088
- A824039
- 2(1H)-Pentalenone, 4,5,6,6a-tetrahydro-1,3-dimethyl-
- BRN 0234350
- D1916
- HMS3263G12
- HMS3886D10
- FEMA NO. 4830
- SR-05000002499
- MEGxp0_001683
- DS-16246
- KBio2_006703
- NS00009738
- EINECS 253-812-4
- SPECTRUM201315
- s8319
- SDCCGMLS-0066465.P001
- Spectrum4_001823
- KBio2_004135
- 8-DHF
- 7,8-Dihydroxyflavone hydrate, >=98% (HPLC)
- Q19596931
- UNII-ADB6MA8ZV2
- 4H-1-Benzopyran-4-one,7,8-dihydroxy-2-phenyl-
- SR-05000002499-1
- NCGC00261760-01
- KBio1_000371
- NCGC00095217-01
- NCGC00095217-03
- KBio3_001325
- AKOS015856571
- HY-W013372
- DivK1c_000371
- AC-23011
- NSC-750341
- NSC 750341
- Spectrum5_000585
- CCG-39038
- IDI1_000371
- BSPBio_001825
- DTXSID00191568
- 5-18-04-00079 (Beilstein Handbook Reference)
- BRD-K49535716-001-02-4
- SY111956
- NCGC00095217-12
- NCGC00178976-01
- KBioSS_001567
- Spectrum3_000213
- 7,8-dihydroxy-2-phenyl-chromen-4-one;7,8-Dihydroxyflavone
- FT-0639436
- PD002189
- MFCD00006836
- NCGC00095217-02
- 38183-03-8
- BCP14497
- SCHEMBL419316
- NSC750341
- C74948
- CHEBI:140464
- HMS501C13
- BRD-K49535716-001-03-2
- KBio2_001567
- HMS1923A03
- NINDS_000371
- DHF, 7,8-
- BDBM50093539
- Spectrum2_000952
- Tox21_501075
- 7,8-Dihydroxy-2-phenyl-4H-chromen-4-one; 7,8-Dihydroxy-2-phenyl-4H-1-benzopyran-4-one;
- NCGC00095217-09
- 7,8-bis(oxidanyl)-2-phenyl-chromen-4-one
- DB-049244
- 78-Dihydroxy-flavone
- 78-Dihydroxyflavone
- DTXCID40114059
- UK9
- NCGC00095217-04
- +Expand
-
- MFCD00006836
- COCYGNDCWFKTMF-UHFFFAOYSA-N
- 1S/C15H10O4/c16-11-7-6-10-12(17)8-13(19-15(10)14(11)18)9-4-2-1-3-5-9/h1-8,16,18H
- O1C(=C([H])C(C2C([H])=C([H])C(=C(C1=2)O[H])O[H])=O)C1C([H])=C([H])C([H])=C([H])C=1[H]
- 0234350
Computed Properties
- 254.05800
- 2
- 4
- 1
- 254.05790880 g/mol
- 19
- 384
- 0
- 0
- 0
- 0
- 0
- 1
- 3.3
- 12
- 0
- 66.8
- 254.24
Experimental Properties
- 2.87120
- 70.67000
- 1.698
- 494.4°C at 760 mmHg
- 250-251 ºC
- 193.5°C
- DMSO: soluble24mg/mL
- Yellow powder
- Not determined
- 1.443±0.06 g/cm3 (20 ºC 760 Torr),
7,8-Dihydroxyflavone Security Information
- DJ3004000
- S24/25
- Xn
- H302
- P280-P305+P351+P338
- Inert atmosphere,Room Temperature
- R22
- Warning
7,8-Dihydroxyflavone Customs Data
- 2914400090
-
China Customs Code:
2914400090Overview:
2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
7,8-Dihydroxyflavone Price
7,8-Dihydroxyflavone Suppliers
HE PENG ( SHANG HAI ) Biotechnology Co., Ltd.
Audited Supplier
(CAS:38183-03-8)
ZHANG SHUO
13122891558
hepeng20160718@foxmail.com
Wuhan Loho Material CO.,Ltd.
Audited Supplier
(CAS:38183-03-8)
CHEN HAO
13971310049
109321999@qq.com
SUZHOU MYLAND PHARM & NUTRITION INC.
Audited Supplier
(CAS:38183-03-8)
Juanna
15370070775
jc@mylandpharm.com
https://www.mylandsupplement.com/
BioBioPha
Audited Supplier
(CAS:38183-03-8)
ZHENG JING LI
18788556290
sales@mail.biobiopha.com
Hubei XinHongli Chemical Co., Ltd.
Audited Supplier
(CAS:38183-03-8)
ZHU YU WEI
15172537016
1018283355@qq.com
Sichuan Jingcuibio Biotechnology CO.,LTD
Audited Supplier
(CAS:38183-03-8)
CHANG JING LI
18228035716
jingcuibio@163.com
CHENG DOU RUI FEN SI DE DAN Biotechnology Co., Ltd.
Audited Supplier
(CAS:38183-03-8)
WANG HONG XIA
18981717076
2355253619@qq.com
7,8-Dihydroxyflavone Related Literature
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1. Air
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Subhash M. Agarwal,Prajwal Nandekar,Ravi Saini RSC Adv., 2022,12, 16779-16789
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Tao Jiang,Saeed Zajforoushan Moghaddam,Esben Thormann RSC Adv., 2019,9, 26915-26926
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Guowei Liu,Junjie Yuan,Zhixin Wu,Pingzhang Yu,Zhengping Wang,Xinguang Xu J. Mater. Chem. C, 2023,11, 2355-2363
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Jie Li,Chendong Ji,Wantai Yang,Meizhen Yin Analyst, 2013,138, 7289-7293
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Pei-jin Yan,Lang Yuan,Nan Zhao,Ying Xie,Wei Zhou New J. Chem., 2023,47, 14808-14813
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Piotr F. J. Lipiński RSC Adv., 2016,6, 23900-23904
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Mikhail P. Anisimov Russ. Chem. Rev., 2003,72, 591-628
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A. W. Snow,G. G. Jernigan,M. G. Ancona Analyst, 2011,136, 4935-4949
Recommended suppliers
Amadis Chemical Company Limited
(CAS:38183-03-8)7,8-Dihydroxyflavone
99%
25g
269.0
atkchemica
(CAS:38183-03-8)7,8-Dihydroxyflavone
95%+
1g/5g/10g/100g
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